Cas no 2167320-33-2 (4-(1-aminobutyl)-2,3-dimethylphenol)

• Product Name: 4-(1-aminobutyl)-2,3-dimethylphenol
• CAS No: 2167320-33-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6487359
• PubChem ID: 165534589
• Update Time: 2025-10-28

4-(1-aminobutyl)-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminobutyl)-2,3-dimethylphenol
• EN300-1277440
• 2167320-33-2

• Inchi： 1S/C12H19NO/c1-4-5-11(13)10-6-7-12(14)9(3)8(10)2/h6-7,11,14H,4-5,13H2,1-3H3
• InChI Key： IVAKFWCJCKSGPX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1C)C(CCC)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminobutyl)-2,3-dimethylphenol

Introduction to 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2)

4-(1-aminobutyl)-2,3-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2167320-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural motif—a phenolic ring substituted with a butylamine side chain and two methyl groups at the 2 and 3 positions—exhibits intriguing chemical and biological properties that make it a subject of extensive investigation.

The molecular structure of 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) consists of a benzene core modified with two methyl groups at the 2 and 3 positions, enhancing its lipophilicity, and a butylamine chain attached at the 4-position. This configuration imparts both hydrophobic and hydrophilic characteristics, making it a versatile candidate for various biochemical interactions. The presence of the amine group allows for potential hydrogen bonding, while the phenolic hydroxyl group enables participation in redox reactions and metal chelation, which are critical in drug design and development.

In recent years, 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) has been explored for its potential applications in medicinal chemistry. Its structural features suggest that it may serve as a precursor or intermediate in the synthesis of more complex pharmacophores. The dimethyl substitution at the ortho positions increases the steric hindrance around the phenolic ring, which can influence its binding affinity to biological targets. This aspect has been particularly intriguing for researchers developing novel therapeutic agents targeting enzyme inhibition or receptor modulation.

One of the most compelling areas of research involving 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) is its potential role as an antioxidant. The phenolic hydroxyl group is well-known for its ability to scavenge free radicals and protect cellular components from oxidative damage. The butylamine side chain may further enhance this property by stabilizing reactive intermediates or facilitating intracellular delivery. Studies have shown that structurally similar compounds exhibit significant antioxidant activity, making 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) a promising candidate for further investigation in this domain.

Furthermore, the compound’s ability to chelate metal ions has also been highlighted in recent literature. Metal ions such as iron and copper are involved in numerous enzymatic processes and can become toxic when present in excessive amounts or in reactive forms like hydroxides or superoxides. The coordination chemistry of 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) could be exploited to develop metal-binding agents that mitigate oxidative stress or aid in metal homeostasis.

The synthesis of 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step reactions such as nucleophilic substitution, reduction, and functional group transformations. Advanced techniques like catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve higher yields and purities. The optimization of these synthetic pathways is crucial for large-scale production and further mechanistic studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2). Molecular modeling studies have provided insights into its binding interactions with potential biological targets, helping researchers design more effective derivatives with enhanced pharmacological properties. These computational approaches complement experimental work by predicting physicochemical properties such as solubility, permeability, and metabolic stability.

In conclusion,4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with antioxidant and metal-chelating properties. As research continues to uncover new aspects of this compound’s behavior and potential uses,4-(1-aminobutyl)-2,3-dimethylphenol (CAS No. 2167320-33-2) is poised to make significant contributions to the field of medicinal chemistry.